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Compound of Interest

Compound Name:
1-Benzo[1,3]dioxol-5-yl-2-

pyrrolidin-1-yl-ethanone

CAS No.: 745718-78-9

Cat. No.: B1628257

Get Quote

Executive Summary
This technical guide outlines the protocols for the verification and handling of 1-

(Benzo[1,3]dioxol-5-yl)-2-(pyrrolidin-1-yl)ethan-1-one. As a structural analog of 3,4-

methylenedioxypyrovalerone (MDPV), this compound requires rigorous analytical validation to

distinguish it from isobaric and regioisomeric species. This note details the mass spectrometric

fragmentation patterns, thermal stability concerns, and storage requirements necessary to

maintain reference standard integrity.
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Property Detail

IUPAC Name
1-(Benzo[1,3]dioxol-5-yl)-2-(pyrrolidin-1-

yl)ethan-1-one

Common Class
Synthetic Cathinone (Pyrrolidinophenone

derivative)

Molecular Formula C₁₃H₁₅NO₃

Molecular Weight 233.26 g/mol

Key Structural Features
3,4-Methylenedioxy ring, α-pyrrolidine ring,

ethanone core

CAS Registry Number 61378-35-6

Physical State
White to off-white crystalline solid (typically as

HCl salt)

Analytical Characterization Protocols
Mass Spectrometry (GC-MS & LC-MS/MS)
Accurate identification relies on interpreting fragmentation pathways unique to the

pyrrolidinophenone core.

Electron Ionization (EI-MS):

Base Peak: The α-cleavage of the C-C bond between the carbonyl and the amine-bearing

carbon is the dominant pathway. For this ethyl-chain analog, this typically yields a

characteristic iminium ion.

Tropylium Ion: The presence of the methylenedioxy ring often results in ions at m/z 135

(methylenedioxybenzoyl cation) or m/z 149 depending on the specific rearrangement.

Loss of Pyrrolidine: Fragmentation may show a loss of the pyrrolidine ring (neutral loss of

71 Da) or the formation of the pyrrolidinium ion (m/z 70).

Electrospray Ionization (ESI-MS/MS):
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Protonated molecular ion

at m/z 234.1.

Collision-Induced Dissociation (CID) typically produces product ions corresponding to the

loss of water (if metabolic hydroxylation has occurred) or cleavage of the pyrrolidine ring.

Nuclear Magnetic Resonance (NMR)
1H NMR (CDCl3):

Methylenedioxy Protons: A characteristic singlet at ~6.0 ppm (2H).

Aromatic Protons: A set of signals in the 6.8–7.5 ppm range (3H) corresponding to the

1,2,4-substitution pattern of the benzene ring.

Alpha Proton: A singlet or coupled signal at ~3.5–4.5 ppm (2H) for the

moiety.

Pyrrolidine Ring: Multiplets in the 1.8–2.8 ppm range (8H total).

Stability & Degradation Mechanisms
Research indicates that synthetic cathinones are susceptible to specific degradation pathways,

particularly thermal oxidative degradation during GC analysis and hydrolysis in solution.

Thermal Degradation (GC Injector):

High injector temperatures can cause oxidative dehydrogenation, leading to the formation

of the corresponding enamine or imine degradation products. This results in a

characteristic -2 Da mass shift in the molecular ion.[1]

Mitigation: Use lower injector temperatures (e.g., 200°C–220°C) or "cold on-column"

injection techniques to minimize artifact formation.
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Cathinones in aqueous solution, especially at neutral or alkaline pH, are prone to

dimerization and hydrolysis.

Protocol: Store stock solutions in acidified methanol or acetonitrile at -20°C. Avoid

aqueous buffers for long-term storage.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the analytical verification of the

reference standard, highlighting the critical decision points for distinguishing it from degradation

products.
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Caption: Analytical workflow for the verification of substituted cathinone reference standards,

emphasizing the critical checkpoint for thermal degradation artifacts in GC-MS analysis.

Safety & Handling Protocols
Personal Protective Equipment (PPE):
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Respiratory: N95 or P100 particulate respirator is mandatory when handling powders to

prevent inhalation of potent psychoactive dusts.

Dermal: Double nitrile gloves (min 0.11 mm thickness) and a lab coat.

Eye: Chemical splash goggles.

Engineering Controls:

All handling of the neat solid must occur within a certified Chemical Fume Hood or Class II

Biological Safety Cabinet.

Use HEPA-filtered vacuum systems for cleaning spills; never sweep.

Decontamination:

Surfaces should be decontaminated with 10% bleach solution followed by ethanol to

degrade and remove residues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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